Cas no 143417-08-7 ((1E)-N-Benzyl-1-(furan-2-yl)ethan-1-imine)

• Product Name: (1E)-N-Benzyl-1-(furan-2-yl)ethan-1-imine
• CAS No: 143417-08-7
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 2776118
• PubChem ID: 71344926
• Update Time: 2025-04-21

(1E)-N-Benzyl-1-(furan-2-yl)ethan-1-imine Chemical and Physical Properties

Names and Identifiers

• N-(1-(Furan-2-yl)ethylidene)-1-phenylmethanamine
• (1E)-N-Benzyl-1-(furan-2-yl)ethan-1-imine
• 143417-08-7
• DTXSID60771269

• Inchi： 1S/C13H13NO/c1-11(13-8-5-9-15-13)14-10-12-6-3-2-4-7-12/h2-9H,10H2,1H3/b14-11+
• InChI Key： VOLYLAPEUXJFBZ-SDNWHVSQSA-N
• SMILES： O1C=CC=C1/C(/C)=N/CC1C=CC=CC=1

Computed Properties

• Exact Mass: 199.099714038Da
• Monoisotopic Mass: 199.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.5Ų